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Compound of Interest

Compound Name: Atazanavir-d9

Cat. No.: B15566281

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

synthetic pathways of Atazanavir-d9, a deuterated isotopologue of the potent HIV-1 protease

inhibitor, Atazanavir. This document details its mechanism of action, chemical characteristics,

and a representative synthetic protocol, designed to be a valuable resource for professionals in

drug development and virology research.

Core Chemical Properties
Atazanavir-d9 is the deuterium-labeled version of Atazanavir, where nine hydrogen atoms

have been replaced by deuterium. This isotopic substitution is typically on one of the tert-

leucine moieties and is primarily utilized in pharmacokinetic studies as an internal standard for

mass spectrometry-based quantification. The key chemical properties are summarized below.
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Property Atazanavir-d9
Atazanavir (for
comparison)

Molecular Formula C₃₈H₄₃D₉N₆O₇[1] C₃₈H₅₂N₆O₇[2]

Molecular Weight
713.91 g/mol [1] (Varies

slightly by source)
704.86 g/mol [2]

CAS Number 1092540-51-6[1][3] 198904-31-3[2]

Appearance
White to pale yellow crystalline

powder[4]

White to pale yellow crystalline

powder[4]

Synonyms BMS-232632-d9 BMS-232632, Reyataz[5]

Mechanism of Action: HIV-1 Protease Inhibition
Atazanavir is a highly selective azapeptide inhibitor of the HIV-1 protease enzyme.[5][6][7] This

viral enzyme is critical for the lifecycle of HIV, as it cleaves newly synthesized viral polyproteins

(specifically, the Gag and Gag-Pol polyproteins) into smaller, functional proteins required for the

assembly of mature, infectious virions.[5][6]

Atazanavir mimics the transition state of the peptide substrate that the HIV protease would

normally cleave.[8] It binds tightly to the active site of the protease, competitively inhibiting its

function.[9] This blockade prevents the processing of the polyproteins, resulting in the

production of immature, non-infectious viral particles and thereby halting the spread of the

virus.[2][8] The mechanism of Atazanavir-d9 is identical to that of the non-deuterated parent

compound.
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Mechanism of Atazanavir-d9 Action
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Mechanism of HIV-1 Protease Inhibition by Atazanavir-d9.

Synthesis of Atazanavir-d9
The synthesis of Atazanavir is a complex, multi-step process. Several routes have been

established, with a common and efficient strategy involving the ring-opening of a chiral epoxide

intermediate by a hydrazine derivative.[9][10][11] This method effectively establishes a key

stereocenter early in the synthesis.

To produce Atazanavir-d9, this synthesis is adapted to incorporate a deuterated starting

material. The nine deuterium atoms are located on the tert-butyl group of the N-

(methoxycarbonyl)-L-tert-leucine moiety. Therefore, the synthesis utilizes N-(methoxycarbonyl)-

L-tert-leucine-d9 as a key building block.
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General Synthesis Workflow for Atazanavir-d9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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